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Compound of Interest

Compound Name:
2-Bromo-5-methoxy-4-

nitropyridine

CAS No.: 1805513-34-1

Cat. No.: B2845714

Get Quote

An In-depth Exploration of Synonyms, Synthesis, and Applications of Key Isomers in Drug

Discovery and Organic Chemistry

Executive Summary
In the intricate world of medicinal chemistry and organic synthesis, precision in molecular

nomenclature is paramount. The query for "2-Bromo-5-methoxy-4-nitropyridine" leads to an

exploration of a landscape of closely related and often confused isomers. This technical guide

serves to clarify the identity of relevant brominated methoxy-nitropyridine scaffolds, providing

researchers, scientists, and drug development professionals with a comprehensive

understanding of their properties, synthesis, and applications. Through a detailed examination

of the available scientific literature and chemical supplier information, this document focuses on

two key, verifiable compounds: 5-Bromo-2-methoxy-4-nitropyridine and the more commercially

prevalent 5-Bromo-2-methoxy-4-methyl-3-nitropyridine. By presenting their distinct chemical

identities, synthesis protocols, and roles as versatile intermediates, this guide aims to empower
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researchers to confidently select and utilize these critical building blocks in their discovery and

development endeavors.

Deconstructing the Nomenclature: Identifying the
Correct Scaffolds
Initial searches for "2-Bromo-5-methoxy-4-nitropyridine" do not yield a readily available

compound with a corresponding CAS number or significant literature presence. This suggests a

potential ambiguity or misnomer in the original query. However, the search reveals two closely

related and structurally significant isomers that are commercially available and have

documented applications.

5-Bromo-2-methoxy-4-nitropyridine (CAS: 446284-18-0): This compound is a direct structural

isomer of the initial query and is a more plausible candidate for research and synthesis

applications.

5-Bromo-2-methoxy-4-methyl-3-nitropyridine (CAS: 884495-14-1): This substituted picoline

derivative is a widely available and utilized intermediate in the pharmaceutical and

agrochemical industries.[1]

This guide will proceed to detail the technical aspects of both of these validated compounds,

providing a robust resource for researchers working with substituted pyridines.

In-Focus: 5-Bromo-2-methoxy-4-nitropyridine
This section will delve into the chemical properties, synthesis, and potential applications of 5-

Bromo-2-methoxy-4-nitropyridine, a key building block for the synthesis of more complex

molecules.

Core Chemical Data
A summary of the key physicochemical properties of 5-Bromo-2-methoxy-4-nitropyridine is

provided below for quick reference.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b2845714/docs?utm_src=pdf-body#navigating-the-landscape-of-brominated-methoxy-nitropyridines-a-technical-guide-for-researchers
https://www.chemimpex.com/products/29863
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2845714?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 446284-18-0 [2][3]

Molecular Formula C₆H₅BrN₂O₃ [2][3]

Molecular Weight 233.02 g/mol [2][3]

IUPAC Name
5-bromo-2-methoxy-4-

nitropyridine
[3]

Appearance Not specified (typically a solid) -

Purity ≥95% [4]

Synthesis and Reactivity
While specific, detailed laboratory preparations for 5-Bromo-2-methoxy-4-nitropyridine are not

extensively documented in readily available literature, a plausible synthetic route can be

inferred from general principles of pyridine chemistry. A potential synthetic workflow is outlined

below.
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Synthesis of 5-Bromo-2-methoxy-4-nitropyridine

2-Methoxy-4-nitropyridine

Bromination

 Br₂ / Lewis Acid or
NBS / Acid Catalyst

5-Bromo-2-methoxy-4-nitropyridine

Synthesis of 5-Bromo-2-methoxy-4-methyl-3-nitropyridine

2-Methoxy-4-methyl-3-nitropyridine

Br₂
Sodium Acetate

Acetic Acid

Bromination at C5

5-Bromo-2-methoxy-4-methyl-3-nitropyridine
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Click to download full resolution via product page

Caption: Synthetic workflow for 5-Bromo-2-methoxy-4-methyl-3-nitropyridine.

Detailed Experimental Protocol:

Objective: To synthesize 5-Bromo-2-methoxy-4-methyl-3-nitropyridine via electrophilic

bromination.

Materials:

2-methoxy-4-methyl-3-nitropyridine

Sodium acetate

Acetic acid

Bromine (Br₂)

10% aqueous sodium bisulfite solution

Saturated aqueous sodium sulfate solution

Deionized water

Procedure:

To a stirred solution of 2-methoxy-4-methyl-3-nitropyridine (1.0 eq) in acetic acid, slowly add

sodium acetate (3.6 eq) at room temperature. [5][6]2. Carefully add bromine (2.7 eq)

dropwise to the reaction mixture. The addition time should be controlled to maintain the

reaction temperature. [5][6]3. After the addition is complete, heat the reaction mixture to 80

°C for 12 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

[6]4. Upon completion, cool the reaction mixture to 0 °C.

Quench the reaction by the sequential addition of a 10% aqueous sodium bisulfite solution

and a saturated aqueous sodium sulfate solution. [5]6. The resulting solid product is

collected by filtration, washed with water, and dried under reduced pressure to yield 5-

bromo-2-methoxy-4-methyl-3-nitropyridine as a light yellow solid. [5][6] Self-Validating
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System: The purity and identity of the synthesized compound should be confirmed by

analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. The expected ¹H

NMR spectrum in DMSO-d₆ would show singlets for the pyridine proton, the methoxy

protons, and the methyl protons. [5][6]

Applications in Drug Discovery and Agrochemicals
5-Bromo-2-methoxy-4-methyl-3-nitropyridine is a versatile intermediate with significant

applications in both the pharmaceutical and agrochemical industries. [1]

Pharmaceutical Development: This compound serves as a crucial building block in the

synthesis of various pharmaceutical agents, with notable applications in the development of

anti-cancer and anti-inflammatory drugs. [1]The presence of multiple functional groups

allows for diverse chemical modifications to explore structure-activity relationships and

optimize drug candidates. One report suggests potential anticancer activity through the

inhibition of bromodomains, which are involved in the regulation of cell division and DNA

repair. [5]

Agrochemical Chemistry: It is utilized in the formulation of agrochemicals, contributing to the

development of effective pesticides and herbicides. [1]

Safety and Handling
Both 5-Bromo-2-methoxy-4-nitropyridine and 5-Bromo-2-methoxy-4-methyl-3-nitropyridine

should be handled with care in a well-ventilated laboratory, and appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. For

detailed safety information, always refer to the material safety data sheet (MSDS) provided by

the supplier.

Conclusion
While the initial query for "2-Bromo-5-methoxy-4-nitropyridine" highlights a common

challenge in chemical nomenclature, a deeper investigation reveals a family of valuable and

structurally related isomers. This guide has provided a comprehensive technical overview of

two key compounds: 5-Bromo-2-methoxy-4-nitropyridine and 5-Bromo-2-methoxy-4-methyl-3-

nitropyridine. By clarifying their distinct identities, presenting detailed synthesis protocols, and

outlining their significant applications, this document equips researchers with the foundational
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knowledge required to effectively utilize these versatile building blocks in their synthetic and

drug discovery endeavors. As with any chemical synthesis, adherence to safety protocols and

validation of experimental results through rigorous analytical techniques are paramount for

successful and reproducible research.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.chemimpex.com/products/29863
https://hoffmanchemicals.com/products/446284-18-0-5-bromo-2-methoxy-4-nitropyridine
http://sinfoobiotech.com/product/1016842
http://sinfoobiotech.com/product/1016842
https://www.avantorsciences.com/pr/en/product/46830903/5-bromo-2-methoxy-4-nitropyridine-95
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11012650.htm
https://www.chemicalbook.com/synthesis/5-bromo-2-methoxy-4-methyl-3-nitropyridine.htm
https://www.chemicalbook.com/synthesis/5-bromo-2-methoxy-4-methyl-3-nitropyridine.htm
https://www.benchchem.com/product/b2845714/docs#navigating-the-landscape-of-brominated-methoxy-nitropyridines-a-technical-guide-for-researchers
https://www.benchchem.com/product/b2845714/docs#navigating-the-landscape-of-brominated-methoxy-nitropyridines-a-technical-guide-for-researchers
https://www.benchchem.com/product/b2845714/docs#navigating-the-landscape-of-brominated-methoxy-nitropyridines-a-technical-guide-for-researchers
https://www.benchchem.com/product/b2845714/docs#navigating-the-landscape-of-brominated-methoxy-nitropyridines-a-technical-guide-for-researchers
https://www.benchchem.com/product/b2845714?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2845714?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2845714?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

